N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C13H9N5O5/c1-7-6-8(17(19)20)2-3-9(7)14-11-5-4-10-12(16-23-15-10)13(11)18(21)22/h2-6,14H,1H3
• InChI Key: YNJKUSRIRXSYLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC2=C(C3=NON=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C13H9N5O5
• Molecular Weight: 315.24 g/mol

Description

N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, also known as MNBD, is a fluorescent probe that has been widely used in scientific research. It is a small molecule that can be easily synthesized and has a high quantum yield, making it an ideal tool for imaging biological systems.

Mechanism of Action

N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is a fluorescent probe that works by absorbing light at a specific wavelength and emitting light at a longer wavelength. The absorption and emission spectra of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine are dependent on the pH and polarity of the environment it is in. This property makes it an ideal tool for imaging biological systems.
Biochemical and Physiological Effects
N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has no known biochemical or physiological effects on living organisms. It is a non-toxic molecule that is easily excreted from the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is its high quantum yield, which makes it a highly sensitive tool for imaging biological systems. It is also a small molecule that can easily penetrate cell membranes, making it an ideal tool for studying intracellular processes.
One limitation of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is its dependence on the pH and polarity of the environment it is in. This can make it difficult to compare results across different experiments. N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is also sensitive to photobleaching, which can limit its usefulness for long-term imaging studies.

Future Directions

There are many potential future directions for the use of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in scientific research. One area of interest is the development of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine-based biosensors for detecting specific molecules in biological systems. Another area of interest is the use of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in combination with other fluorescent probes to study complex biological processes.
Conclusion
N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, or N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, is a fluorescent probe that has been widely used in scientific research. Its high quantum yield and ease of synthesis make it an ideal tool for imaging biological systems. N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has no known biochemical or physiological effects on living organisms and is easily excreted from the body. There are many potential future directions for the use of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in scientific research, including the development of biosensors and the study of complex biological processes.

Synthesis Methods

The synthesis of N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine involves a series of chemical reactions, including the condensation of 2-nitroaniline with 2-chloro-4-methylphenol to form 2-methyl-4-nitrophenyl-2-imidazoline. This intermediate is then reacted with 2-nitrophenyl isocyanate to form N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine.

Scientific Research Applications

N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has been used in a variety of scientific research applications, including fluorescence microscopy, flow cytometry, and protein labeling. It has been used to image intracellular calcium, pH, and reactive oxygen species. N-(2-methyl-4-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has also been used to label proteins for imaging and purification purposes.